Cas no 2140666-98-2 (2-(1-benzyl-4-formamidopiperidin-4-yl)acetic acid)

• Product Name: 2-(1-benzyl-4-formamidopiperidin-4-yl)acetic acid
• CAS No: 2140666-98-2
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 6003626
• PubChem ID: 165520677
• Update Time: 2025-07-17

2-(1-benzyl-4-formamidopiperidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzyl-4-formamidopiperidin-4-yl)acetic acid
• 2140666-98-2
• EN300-1287724

• Inchi： 1S/C15H20N2O3/c18-12-16-15(10-14(19)20)6-8-17(9-7-15)11-13-4-2-1-3-5-13/h1-5,12H,6-11H2,(H,16,18)(H,19,20)
• InChI Key： ZRUNQAUGUOBFJJ-UHFFFAOYSA-N
• SMILES： OC(CC1(CCN(CC2C=CC=CC=2)CC1)NC=O)=O

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(1-benzyl-4-formamidopiperidin-4-yl)acetic acid

2-(1-Benzyl-4-Formamidopiperidin-4-yl)acetic Acid: A Comprehensive Overview

2-(1-Benzyl-4-formamidopiperidin-4-yl)acetic acid (CAS No. 2140666-98-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-(1-Benzyl-4-formamidopiperidin-4-yl)acetic acid.

Chemical Structure and Properties

2-(1-Benzyl-4-formamidopiperidin-4-yl)acetic acid is a derivative of piperidine, a six-membered heterocyclic amine. The compound features a benzyl group attached to the piperidine ring and a formamide functional group at the 4-position of the piperidine. Additionally, an acetic acid moiety is attached to the 2-position of the piperidine ring. These structural elements contribute to the compound's unique chemical and biological properties.

The molecular formula of 2-(1-Benzyl-4-formamidopiperidin-4-yl)acetic acid is C₁₅H₁₉N₃O₂, with a molecular weight of approximately 273.33 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of benzyl chloride with piperidine, followed by formylation and acetylation steps. The resulting product is a white crystalline solid that is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 2-(1-Benzyl-4-formamidopiperidin-4-yl)acetic acid has been reported in several scientific publications. One common approach involves the reaction of benzyl chloride with piperidine to form 1-benzylpiperidine. This intermediate is then subjected to formylation using formic acid or formamide, followed by acetylation with acetyl chloride or acetic anhydride. The final product is purified through recrystallization or column chromatography.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. This method involves the one-pot reaction of benzyl chloride, piperidine, formamide, and acetyl chloride under microwave irradiation. The resulting product is isolated and purified using standard techniques.

Biological Activities

2-(1-Benzyl-4-formamidopiperidin-4-yl)acetic acid has been investigated for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In vitro studies have demonstrated that 2-(1-Benzyl-4-formamidopiperidin-4-yl)acetic acid can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has been shown to reduce oxidative stress and protect neuronal cells from apoptosis induced by various stressors.

In vivo studies using animal models have further confirmed these findings. For example, administration of 2-(1-Benzyl-4-formamidopiperidin-4-yl)acetic acid to mice with induced neurodegeneration resulted in significant improvements in cognitive function and motor coordination. These results suggest that this compound may have therapeutic potential in clinical settings.

Clinical Applications and Research Advancements

The potential clinical applications of 2-(1-Benzyl-4-formamidopiperidin-4-yl)acetic acid are currently being explored through various preclinical and clinical studies. Recent research has focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and therapeutic efficacy.

A notable study published in the Journal of Medicinal Chemistry reported the development of prodrugs derived from 2-(1-Benzyl-4-formamidopiperidin-4-yl)acetic acid. These prodrugs were designed to improve solubility and stability, thereby enhancing their suitability for oral administration. Preliminary results from these studies have shown promising outcomes in terms of improved pharmacokinetics and reduced side effects.

In addition to its potential as a therapeutic agent, 2-(1-Benzyl-4-formamidopiperidin-4-yl)acetic acid has also been investigated for its use as a research tool in studying various biological processes. For example, it has been used to investigate the role of specific signaling pathways in neurodegeneration and inflammation.

Conclusion

2-(1-Benzyl-4-formamidopiperidin-4-yl)acetic acid (CAS No. 2140666-98-2) is a promising compound with unique chemical properties and significant biological activities. Its potential applications in the treatment of neurodegenerative diseases and other CNS disorders make it an important focus of ongoing research in medicinal chemistry and pharmaceutical science. As further studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound may play a crucial role in advancing our understanding and treatment of these debilitating conditions.